![molecular formula C10H11ClO2S B1607688 3-[(4-Chlorophenyl)thio]-2-methylpropanoic acid CAS No. 254748-99-7](/img/structure/B1607688.png)
3-[(4-Chlorophenyl)thio]-2-methylpropanoic acid
Overview
Description
3-[(4-Chlorophenyl)thio]-2-methylpropanoic acid, also known as CMPT, is a chemical compound that has gained significant attention in scientific research. It is a thiol derivative of ibuprofen, a nonsteroidal anti-inflammatory drug (NSAID) widely used to relieve pain, fever, and inflammation. CMPT is structurally similar to ibuprofen but has a sulfur atom in place of the carboxylic acid group. This modification has led to the development of a new class of compounds with potential therapeutic applications.
Scientific Research Applications
Oxidation Reaction Studies
Research by 이희봉 and 김영규 (1988) revealed an unexpected oxidation reaction of 3-acetylthio-2-methylpropanoic acid, a closely related compound, with thionyl chloride. This study provides insights into the chemical behavior of similar compounds under oxidative conditions, potentially guiding the synthesis of new derivatives (이희봉 & 김영규, 1988).
Intramolecular Ortho-Chlorination
Byers et al. (1981) demonstrated a reaction where 2-(2-Arylazophenoxy)-2-methylpropanoic acids react with thionyl chloride, leading to ortho-chlorination. This study highlights the potential of such chemical transformations in synthesizing novel compounds with specific structural features (Byers et al., 1981).
Synthesis of β-Hydroxy-β-arylpropanoic Acids
Dilber et al. (2008) described the synthesis of diastereomeric 3-hydroxy-2-methyl-3-(4-biphenylyl)butanoic acids, structurally similar to 3-[(4-Chlorophenyl)thio]-2-methylpropanoic acid. These compounds, related to NSAIDs like ibuprofen, exhibit significant anti-inflammatory activity, indicating potential medicinal applications (Dilber et al., 2008).
Synthesis of PPARpan Agonists
Guo et al. (2006) reported the synthesis of a compound structurally related to 3-[(4-Chlorophenyl)thio]-2-methylpropanoic acid, demonstrating its use as a PPARpan agonist. This suggests the potential of such compounds in therapeutic applications (Guo et al., 2006).
Antibacterial Agents Synthesis
Sheikh et al. (2009) synthesized 1-(2', 4'-Dihydroxy-5'-chlorophenyl)-3-arylpropane-1, 3-diones, indicating the potential of such compounds in antibacterial applications. This implies that derivatives of 3-[(4-Chlorophenyl)thio]-2-methylpropanoic acid could have similar applications (Sheikh et al., 2009).
properties
IUPAC Name |
3-(4-chlorophenyl)sulfanyl-2-methylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2S/c1-7(10(12)13)6-14-9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSTRUEASXLQXCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CSC1=CC=C(C=C1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40372314 | |
Record name | 3-[(4-chlorophenyl)thio]-2-methylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40372314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
254748-99-7 | |
Record name | 3-[(4-chlorophenyl)thio]-2-methylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40372314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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